
Technical Guide: Top/HDAC-IN-1 (CAS 2775446-
49-4)[1][2][3]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Top/HDAC-IN-1

Cat. No.: B12395211

Get Quote

Executive Summary
Top/HDAC-IN-1 (also known as Compound 29b) is a potent, dual-targeting small molecule

inhibitor designed to simultaneously blockade Topoisomerase (Top) and Histone Deacetylase

(HDAC) enzymes.[1][2][3][4][5] By fusing the pharmacophore of the alkaloid evodiamine with a

zinc-binding hydroxamic acid group, this compound leverages a "multi-target" therapeutic

strategy to overcome drug resistance often observed in single-target therapies.

Its primary mechanism of action involves the concurrent induction of DNA damage (via

Topoisomerase inhibition) and the prevention of chromatin repair/compaction (via HDAC

inhibition). This synergistic attack forces cancer cells—specifically demonstrated in colorectal

cancer lines (HCT116)—into irreversible G2/M phase cell cycle arrest and subsequent

apoptosis.

Part 1: Chemical Identity & Physicochemical
Properties[9]
Top/HDAC-IN-1 is a synthetic hybrid molecule. Its structural core is based on evodiamine, a

quinazolinocarboline alkaloid, linked to a hydroxamic acid moiety which serves as the chelator
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for the zinc ion in the HDAC catalytic pocket.

Chemical Data Table
Property Specification

Common Name Top/HDAC-IN-1

Synonym Compound 29b

CAS Number 2775446-49-4

IUPAC/Chemical Name

Evodiamine-based hydroxamic acid derivative

(Specific nomenclature varies by substitution

pattern; see SMILES)

Molecular Formula C₂₉H₂₇N₅O₄

Molecular Weight 509.56 g/mol

SMILES

CN1C2=C(C(N3CCC4=C(C13)NC5=C4C=C(C=

C5)O)=O)C=C(C=C2)NCC6=CC=C(C=C6)/C=C

/C(NO)=O

Solubility
Soluble in DMSO (≥ 10 mM).[6][7][2] Insoluble in

water.

Storage
Powder: -20°C (3 years). In DMSO: -80°C (6

months). Avoid freeze/thaw cycles.

Part 2: Mechanism of Action (Dual Pathway)
Top/HDAC-IN-1 functions as a "warhead" against two distinct but complementary epigenetic

and genetic maintenance machineries.

Topoisomerase Inhibition (Evodiamine Scaffold): The evodiamine core intercalates into DNA

or binds the Topoisomerase-DNA complex. This stabilizes the "cleavable complex,"

preventing DNA religation and causing Double-Strand Breaks (DSBs).

HDAC Inhibition (Hydroxamic Acid Tail): The hydroxamic acid tail enters the HDAC active

site and chelates the Zn²⁺ cofactor. This inhibits the deacetylation of histone tails (H3, H4),

leading to hyperacetylation. Hyperacetylated chromatin is open (euchromatin), which
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normally facilitates transcription but, in this context, prevents the chromatin compaction

required for effective DNA repair and mitosis.

Synergy: The accumulation of DNA damage (from Top inhibition) cannot be repaired efficiently

because the HDAC inhibition disrupts the recruitment of DNA repair factors (like Ku70/80 or

BRCA1) that often require specific deacetylation events.

Pathway Visualization
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Figure 1: Dual mechanism of action showing simultaneous induction of DNA damage and

inhibition of repair mechanisms.

Part 3: Biological Activity Profile
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Top/HDAC-IN-1 exhibits broad-spectrum inhibition across Class I and Class IIb HDACs, with

highest potency against HDAC1.

Enzymatic Inhibitory Concentration (IC50)
Target Isoform IC50 (nM) Selectivity Profile

HDAC1 18 High Potency (Primary Target)

HDAC6 87 High Potency

HDAC2 230 Moderate

HDAC3 790 Moderate

HDAC8 5250
Low (Selectivity Window >290x

vs HDAC1)

Cellular Activity (HCT116 Colorectal Cancer)
Cell Viability IC50: 180 nM[1][2][3][4]

Phenotype: Accumulation of cells in G2/M phase.

Biomarkers: Dose-dependent increase in Acetyl-H3, Acetyl-H4, and γ-H2AX (marker of DNA

damage).

Part 4: Experimental Protocols
Preparation of Stock Solutions
Solvent: Dimethyl Sulfoxide (DMSO).

10 mM Stock: Dissolve 5.10 mg of Top/HDAC-IN-1 in 1.0 mL of anhydrous DMSO.

Storage: Aliquot into small volumes (e.g., 20-50 µL) to avoid repeated freeze-thaw cycles.

Store at -80°C.

Working Solution: Dilute 1:1000 or greater in culture medium immediately before use to keep

DMSO concentration < 0.1%.
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In Vitro Cell Viability Assay (Standard Protocol)
Objective: Determine IC50 in cancer cell lines (e.g., HCT116).

Seeding: Plate HCT116 cells at 3,000–5,000 cells/well in a 96-well plate. Incubate for 24h at

37°C/5% CO₂.

Treatment: Prepare serial dilutions of Top/HDAC-IN-1 in complete medium (Range: 1 nM to

10 µM). Add 100 µL per well. Include DMSO vehicle control.

Incubation: Incubate for 48–72 hours.

Readout: Add CCK-8 or MTT reagent (10 µL/well). Incubate 1–4 hours. Measure absorbance

at 450 nm (CCK-8) or 570 nm (MTT).

Analysis: Plot dose-response curve (Log[concentration] vs. % Viability) to calculate IC50.

Western Blot Workflow (Mechanism Validation)
Objective: Confirm dual target engagement (Acetylation and DNA Damage).

Primary Antibodies

Cell Treatment
(24-48h)

Lysis
(RIPA + Protease/Phosphatase Inhibitors)

SDS-PAGE
Electrophoresis

Membrane Transfer
(PVDF)

Anti-Acetyl-H3
(HDAC marker)

Anti-γ-H2AX
(DNA Damage marker)

Anti-Cleaved PARP
(Apoptosis marker)

Click to download full resolution via product page

Figure 2: Validation workflow for confirming dual inhibition mechanism.
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Critical Step: Ensure lysis buffer contains deacetylase inhibitors (e.g., Trichostatin A or

Butyrate) if not using the test compound itself during lysis, though usually, the treatment effect

is stable. For Top/HDAC-IN-1 treated cells, the hyperacetylation is robust.
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To cite this document: BenchChem. [Technical Guide: Top/HDAC-IN-1 (CAS 2775446-49-4)
[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395211/docs#technical-guide-top-hdac-in-1-cas-
2775446-49-4-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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